3-(4-Methoxyphenyl)-5-(1-(phenylsulfonyl)piperidin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(benzenesulfonyl)piperidin-4-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C20H21N3O4S/c1-26-17-9-7-15(8-10-17)19-21-20(27-22-19)16-11-13-23(14-12-16)28(24,25)18-5-3-2-4-6-18/h2-10,16H,11-14H2,1H3
• InChI Key: WBKCVGOHUOLLOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3CCN(CC3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

The compound “3-(4-Methoxyphenyl)-5-(1-(phenylsulfonyl)piperidin-4-yl)-1,2,4-oxadiazole” is a complex organic molecule that contains several functional groups. These include a methoxyphenyl group, a phenylsulfonyl piperidinyl group, and an oxadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several functional groups. The oxadiazole ring is a heterocyclic ring containing two nitrogen atoms and one oxygen atom, which can participate in various interactions. The methoxyphenyl and phenylsulfonyl piperidinyl groups are aromatic and could contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the oxadiazole ring might be relatively stable, but could potentially be opened under certain conditions. The methoxyphenyl group could undergo reactions typical of aromatic ethers, while the phenylsulfonyl group could participate in various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, it’s likely to be a solid at room temperature, and its solubility would depend on the specific functional groups present. The presence of the polar sulfonyl group and the nonpolar phenyl groups could give it both polar and nonpolar characteristics.

Future Directions

The future research directions for this compound would likely depend on its intended application. For example, if it shows promise as a pharmaceutical, further studies could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy.